Cas no 712-74-3 (Benzene-1,2,4,5-tetracarbonitrile)

• Product Name: Benzene-1,2,4,5-tetracarbonitrile
• CAS No: 712-74-3
• MF: C₁₀H₂N₄
• MW: 178.149680614471
• MDL: MFCD00043481
• CID: 565770
• PubChem ID: 24864415
• Update Time: 2025-09-28

Benzene-1,2,4,5-tetracarbonitrile Chemical and Physical Properties

Names and Identifiers

• Benzene-1,2,4,5-tetracarbonitrile
• 1,2,4,5-Tetracyanobenzene
• 1,2,4,5-Benzenetetracarbonitrile
• Tetracyanoethylene
• 1,2,4,5-Benzenetetranitrile
• Pyromellitic acid tetranitrile
• Pyromellitic nitrile
• Pyromellitic tetranitrile
• Pyromellitotetranitrile
• TCNB
• sym-Tetracyanobenzene
• Tetracyanobenzene
• Pyromellitonitrile
• s-Tetracyanobenzene
• 1,2,4,5-Benzentetrakarbonitril
• 1,2,4,5-Benzentetrakarbonitril [Czech]
• Pyromellitonitrile (6CI)
• C10H2N4
• Tetracyanobenzene (Relate
• 1,2,4,5-苯四甲腈
• FT-0606237
• 1-Cbz-3-aminopiperidine
• SY050625
• InChI=1/C10H2N4/c11-3-7-1-8(4-12)10(6-14)2-9(7)5-13/h1-2
• SCHEMBL56906
• MFCD00043481
• AKOS005254531
• W-200494
• 712-74-3
• T0988
• AC-27925
• A851476
• FAAXSAZENACQBT-UHFFFAOYSA-N
• Benzene, 1,2,4,5-tetracyano-
• DTXSID00221399
• CS-17328
• YSWG012
• 1,2,4,5-Tetracyanobenzene, 97%
• GEO-00253
• CS-W008102
• DTXCID50143890
• DB-080939

• MDL： MFCD00043481
• Inchi： 1S/C10H2N4/c11-3-7-1-8(4-12)10(6-14)2-9(7)5-13/h1-2H
• InChI Key： FAAXSAZENACQBT-UHFFFAOYSA-N
• SMILES： N#CC1C=C(C#N)C(C#N)=CC=1C#N

Computed Properties

• Exact Mass: 178.02800
• Monoisotopic Mass: 178.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8

Experimental Properties

• Color/Form: White crystalline solid.
• Density: 1.35 g/cm3
• Melting Point: 265°C(dec.)(lit.)
• Boiling Point: 300.36°C (rough estimate)
• Flash Point: 235.3°C
• Refractive Index: 1.5200 (estimate)
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 95.16000
• LogP: 1.17332
• Solubility: Soluble in methanol

Benzene-1,2,4,5-tetracarbonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300,H311,H331
• Warning Statement： P261,P264,P280,P301+P310,P311
• Hazardous Material transportation number：UN 3439 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25
• Safety Instruction： S36/37/39-S45
• RTECS：DB9100000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1(a)
• Risk Phrases：R23/24/25
• Packing Group：II
• Safety Term：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：II
• TSCA：N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides